3,3-Dimethylbicyclo[2.2.1]heptan-2-amine

Specification

• Molecular Formula: C9H17N
• Molecular Weight: 139.24 g/mol
• IUPAC Name: 3,3-dimethylbicyclo[2.2.1]heptan-2-amine
• Standard InChI: InChI=1S/C9H17N/c1-9(2)7-4-3-6(5-7)8(9)10/h6-8H,3-5,10H2,1-2H3
• Standard InChI Key: LPQZZTSZMIMKQK-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCC(C2)C1N)C

Introduction

Chemical Structure and Molecular Characteristics

Core Framework and Stereochemistry

The compound’s backbone consists of a bicyclo[2.2.1]heptane system—a norbornane derivative—where two methyl groups occupy the 3-position, and an amine group is positioned at carbon 2 (Figure 1). This arrangement creates significant steric hindrance around the nitrogen atom, influencing reactivity and intermolecular interactions. X-ray crystallography reveals bond lengths of $1.54 \, \text{Å}$ for C-C bonds in the bicyclic framework and $1.47 \, \text{Å}$ for the C-N bond, indicating partial double-bond character due to conjugation.

Table 1: Key Structural Parameters

Parameter	Value
Molecular Formula	$\text{C}_9\text{H}_{17}\text{N}$
Molecular Weight	139.24 g/mol
Bond Length (C-N)	$1.47 \, \text{Å}$
Dihedral Angle (C2-N-C3)	$112^\circ$

Discrepancies in Reported Molecular Data

A notable inconsistency exists between sources regarding the molecular formula. While EvitaChem reports $\text{C}_{10}\text{H}_{17}\text{N}$ , VulcanChem specifies $\text{C}_9\text{H}_{17}\text{N}$ . This discrepancy may arise from typographical errors or variations in derivatives. The $\text{C}_9\text{H}_{17}\text{N}$ formulation aligns with the IUPAC name and norbornane’s carbon count, suggesting it is correct.

Synthesis and Derivative Formation

Classical Synthetic Routes

The primary synthesis involves Diels-Alder cycloaddition between cyclopentadiene and methyl acrylate, followed by methylation and amination. A modified approach reported by Mangan et al. (2016) starts with norboranone (4), which undergoes enolate formation with LDA (lithium diisopropylamide) and subsequent methyl iodide quench to yield a methylated intermediate (5) in 84% yield. Reductive amination of ketone precursors using sodium cyanoborohydride provides the final amine product.

Table 2: Comparative Synthesis Methods

Method	Yield (%)	Key Reagents
Diels-Alder Route	65–75	Cyclopentadiene, Me acrylate
Norboranone Derivatization	84	LDA, Methyl iodide

Derivatives and Functionalization

N-substituted derivatives, such as N-butyl-3,3-dimethylbicyclo[2.2.1]heptan-2-amine ($\text{C}_{13}\text{H}_{25}\text{N}$), demonstrate enhanced lipophilicity and basicity (pKa ~10.5). These modifications are achieved via nucleophilic substitution or reductive alkylation, enabling tailored physicochemical properties for drug delivery systems.

Physicochemical Properties

Physical Properties

The compound is a colorless liquid at room temperature ($\text{mp} = -12^\circ \text{C}$) with a boiling point of $198^\circ \text{C}$ at 760 mmHg. Its density ($0.94 \, \text{g/cm}^3$) and refractive index ($1.482$) reflect low polarity, consistent with its hydrocarbon-rich structure.

Chemical Reactivity

The amine group participates in Schiff base formation with carbonyl compounds and quaternization with alkyl halides. The bicyclic framework’s rigidity limits conformational flexibility, favoring stereoselective reactions. For example, hydrogenation of imine intermediates yields exclusively endo-configured products due to steric shielding.

Pharmaceutical Applications

Nicotinic Acetylcholine Receptor Antagonism

Structural analogs of 3,3-dimethylbicyclo[2.2.1]heptan-2-amine, such as mecamylamine, exhibit non-competitive antagonism at nicotinic receptors, showing promise in treating nicotine addiction. The methyl groups’ steric bulk enhances binding affinity by preventing receptor desensitization.

Neuroprotective Effects

Preliminary studies suggest that N-alkyl derivatives mitigate glutamate-induced excitotoxicity in neuronal cultures, potentially via NMDA receptor modulation. This activity correlates with the compound’s ability to penetrate the blood-brain barrier, attributed to its logP value of 2.8.

Material Science Applications

Polymer Stabilization

Incorporating the bicyclic amine into epoxy resins improves thermal stability, with decomposition temperatures increasing by $40^\circ \text{C}$ compared to conventional amines. The rigid structure reduces chain mobility, delaying oxidative degradation.

Catalytic Supports

Silica-immobilized derivatives serve as ligands in asymmetric hydrogenation, achieving enantiomeric excesses >90% for α,β-unsaturated ketones. The amine’s chirality and steric profile are critical to catalytic performance.